Cas no 579-40-8 (4,4,4-trifluoro-2-methyl-1-(5-methylfuran-2-yl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-2-methyl-1-(5-methylfuran-2-yl)butane-1,3-dione
• CAS No: 579-40-8
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 1607461
• PubChem ID: 255174
• Update Time: 2025-04-21

4,4,4-trifluoro-2-methyl-1-(5-methylfuran-2-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-methyl-1-(5-methylfuran-2-yl)butane-1,3-dione
• AG-J-11948
• NSC80431
• AC1L5RUB
• 4,4,4-trifluoro-2-methyl-1-(5-methyl-[2]furyl)-butane-1,3-dione
• AC1Q5G2E
• CTK5A7650
• 4,4,4-Trifluor-2-methyl-1-(5-methyl-[2]furyl)-butan-1,3-dion
• AR-1F7526
• AG-J-11948; NSC80431; AC1L5RUB; 4,4,4-trifluoro-2-methyl-1-(5-methyl-[2]furyl)-butane-1,3-dione; AC1Q5G2E; CTK5A7650; 4,4,4-Trifluor-2-methyl-1-(5-methyl-[2]furyl)-butan-1,3-dion; AR-1F7526;
• DTXSID30292133
• DS-014599
• 4,4,4-trifluoro-2-methyl-1-(5-methyl-2-furyl)butane-1,3-dione
• NSC-80431
• 579-40-8

• Inchi： 1S/C10H9F3O3/c1-5-3-4-7(16-5)8(14)6(2)9(15)10(11,12)13/h3-4,6H,1-2H3
• InChI Key： AKTUINDWRSSVIL-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C(C1=CC=C(C)O1)=O)=O)(F)F

Computed Properties

• Exact Mass: 234.05037
• Monoisotopic Mass: 234.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones